Sodium gualenate

• CAS No.: 6223-35-4
• Product Name: Sodium gualenate
• Molecular Formula: C₁₅H₁₇NaO₃S
• Molecular Weight: 300.4 g/mol
• IUPAC Name: sodium;3,8-dimethyl-5-propan-2-ylazulene-1-sulfonate
• Standard InChI: InChI=1S/C15H18O3S.Na/c1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18;/h5-9H,1-4H3,(H,16,17,18);/q;+1/p-1
• Standard InChIKey: GEYJUFBPCGDENK-UHFFFAOYSA-M
• Isomeric SMILES: CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+]
• SMILES: CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].[Na+]
• Description: Sodium gualenate (Guaiazulenesulfonate sodium) is a hydrophilic derivative of guaiazulene with excellent anti-inflammatory and wound-healing effects mainly used for the treatment of duodenal ulcer, gastric ulcer and gastritis.
• Synonyms: 1,4-dimethyl-7-(1-methylethyl)-azulenesulfonic acid; azulene SN; guaiazulene sulfonic acid; hachi-azule N; Na salt of azulene SN; sodium guaiazulene sulfonate; sodium gualenate
• Reference: [1]. Nakamichi K, et al. Stabilization of sodium guaiazulene sulfonate in granules for tableting prepared using a twin-screw extruder. Eur J Pharm Biopharm. 2003 Nov;56(3):347-54.[2]. Cao T, et al. Synthesis and Biological Evaluation of 3, 8-dimethyl-5-isopropylazulene Derivatives as Anti-gastric Ulcer Agent. Chem Biol Drug Des. 2016 Aug;88(2):264-71.
• PubChem Compound: 23669592
• Last Modified: Nov 11 2021